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Compound of Interest

1-Butyl-3-methylimidazolium octyl
Compound Name:
sulfate

cat. No.: B1253307

Safe Disposal of 1-Butyl-3-methylimidazolium
Octyl Sulfate

For immediate release: Proper handling and disposal of 1-Butyl-3-methylimidazolium octyl
sulfate ([BMIM][OS]), a halogen-free ionic liquid, are critical for ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals. The primary disposal route for this substance is as a
regulated chemical waste, managed according to federal, state, and local regulations.[1]

l. Immediate Safety and Handling

1-Butyl-3-methylimidazolium octyl sulfate is classified as an irritant, causing skin and
serious eye irritation.[2][3] It may also cause respiratory irritation.[3] Adherence to strict safety
protocols is mandatory.

Personal Protective Equipment (PPE):
o Eye Protection: Always wear approved safety glasses or eyeshields.[1][2]

o Skin Protection: Wear protective gloves and clothing. Consult the glove manufacturer for the
appropriate type.[1]
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» Respiratory Protection: Use a suitable respirator, such as a type ABEK (EN14387) filter
cartridge, especially if handling in a poorly ventilated area.[2][4]

» Ventilation: Handle the material in an efficient fume hood whenever possible.[1]
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for several minutes, removing contact
lenses if present. Seek immediate medical attention.[1][5]

o Skin Contact: Wash off with soap and plenty of water. If irritation persists, seek medical
advice.[1]

 Inhalation: Move the person to fresh air. If breathing difficulties occur, seek immediate
medical assistance.[1]

 Ingestion: May be harmful if swallowed.[1] Rinse mouth and call a POISON CENTER or
doctor immediately.[5]

Il. Chemical and Hazard Profile

A summary of the key data for 1-Butyl-3-methylimidazolium octyl sulfate is provided below
for quick reference.
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Property Data

CAS Number 445473-58-5

Molecular Formula C16H32N204S

Molecular Weight 348.5 g/mol [3][4]
Appearance Colorless or yellow liquid[4]

H315: Causes skin irritationH319: Causes
GHS Hazard Statements ] L
serious eye irritation[2][3][4]

GHS Pictograms GHSO07 (Exclamation Mark)[2][4]

Storage Class 10 - Combustible liquids[2]

_ Dispose of according to federal, state, and local
Disposal ]
regulations.[1]

lll. Detailed Disposal Protocol

The disposal of [BMIM][OS] must be handled as hazardous chemical waste. Do not pour it
down the sink or discard it as general waste.[6]

Step 1: Waste Identification and Segregation
« |dentify the waste as 1-Butyl-3-methylimidazolium octyl sulfate.

» Do not mix this ionic liquid with other waste streams, especially incompatible chemicals like
strong oxidizing agents.[5][6] Keep it in its original or a designated, compatible container.

Step 2: Container and Labeling

o Ensure the waste container is in good condition (no cracks, rust, or bulges) and has a secure
lid.[6]

e The container must be clearly labeled. Attach a "Hazardous Waste" tag that includes:

o The full chemical name: "1-Butyl-3-methylimidazolium octyl sulfate” (do not use
formulas or abbreviations).
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o CAS Number: 445473-58-5.
o An accurate estimation of the quantity and concentration.
o The associated hazards (e.g., "Irritant™).

Step 3: On-site Storage

o Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area.

o Use secondary containment trays to prevent spills.[6]
o Keep the container closed except when adding waste.[6]
Step 4: Spill and Leak Management

o Small Spills: Absorb the spill with an inert material such as vermiculite, sand, or sodium
carbonate.[1] Sweep up the material and place it in a labeled hazardous waste container for
disposal.

o Large Spills: Evacuate the area. Ensure adequate ventilation. Contain the spill and prevent it
from entering drains. Collect the material for disposal by a professional hazardous waste
service.

Step 5: Final Disposal

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

o Waste material must be disposed of in accordance with all applicable national and local
regulations, such as those outlined by the EPA's Resource Conservation and Recovery Act
(RCRA) in the United States.[7]

IV. Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 1-Butyl-3-
methylimidazolium octyl sulfate.
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Preparation & Handling

Waste Generated:
[BMIM][OS]

Wear Appropriate PPE:
- Safety Glasses
- Gloves
- Lab Coat

Segregate Waste:
Do not mix with other chemicals

Select Proper Container:
- Compatible Material
- Good Condition
- Secure Lid

Label Container:
- Full Chemical Name
- CAS Number
- Hazard Info

Store Safely:
- Designated Area
- Secondary Containment
- Keep Closed

‘final Disposal

Spill Occurs?

Follow Spill Protocol:
- Absorb with inert material No
- Collect for disposal

Arrange for Pickup:
Contact EHS or
Licensed Contractor

Properly Disposed
(RCRA Compliant)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of [BMIM][OS].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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